Cas no 1638761-08-6 (2-Chlorothieno[2,3-d]pyrimidin-6-amine)

2-Chlorothieno[2,3-d]pyrimidin-6-amine is a heterocyclic compound featuring a thienopyrimidine core with a chloro substituent at the 2-position and an amino group at the 6-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the amino group offers nucleophilic reactivity, enabling diverse derivatization pathways. Its fused ring system contributes to stability and potential biological activity, particularly in kinase inhibition and other therapeutic applications. The compound's well-defined reactivity profile and structural versatility make it a useful building block for medicinal chemistry and material science research.
2-Chlorothieno[2,3-d]pyrimidin-6-amine structure
1638761-08-6 structure
Product Name:2-Chlorothieno[2,3-d]pyrimidin-6-amine
CAS No:1638761-08-6
MF:C6H4ClN3S
MW:185.634057998657
CID:4702737
Update Time:2025-10-28

2-Chlorothieno[2,3-d]pyrimidin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 2-chlorothieno[2,3-d]pyrimidin-6-amine
    • SB14835
    • 2-Chlorothieno[2,3-d]pyrimidin-6-amine
    • Inchi: 1S/C6H4ClN3S/c7-6-9-2-3-1-4(8)11-5(3)10-6/h1-2H,8H2
    • InChI Key: YJDIXWWDYSGVDM-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C2C=C(N)SC2=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 157
  • Topological Polar Surface Area: 80

2-Chlorothieno[2,3-d]pyrimidin-6-amine Pricemore >>

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